Cas no 110764-78-8 (2'-O-Me-C(Bz) Phosphoramidite)

2'-O-Me-C(Bz) Phosphoramidite is a specialized phosphoramidite monomer used in solid-phase oligonucleotide synthesis. This modified nucleoside features a 2'-O-methyl (2'-OMe) group, which enhances the nuclease resistance and binding affinity of resulting oligonucleotides, making it valuable for antisense and siRNA applications. The benzoyl (Bz) protecting group on the exocyclic amine ensures stability during synthesis while allowing efficient deprotection under standard conditions. The phosphoramidite moiety enables high coupling efficiency (>98%) in automated synthesizers. Its optimized design minimizes side reactions and improves yield, particularly in the synthesis of RNA analogs. The product is rigorously purified and characterized by HPLC and NMR to meet stringent quality standards for research and therapeutic development.

2'-O-Me-C(Bz) Phosphoramidite structure

Product Name:2'-O-Me-C(Bz) Phosphoramidite

CAS No:110764-78-8

MF:C₄₇H₅₄N₅O₉P

MW:863.933533191681

CID:128938

PubChem ID:13872225

Update Time:2025-07-02

2'-O-Me-C(Bz) Phosphoramidite Chemical and Physical Properties

Names and Identifiers

- Cytidine,N-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-methyl-,3'-[2-cyanoethyl bis(1-methylethyl)phosphoramidite] (9CI)
- 2'-OMe-Bz-C Phosphoramidite
- 2'-O-Methyl-N4-Benzoyl-5'-O-DMT-Cytidine-3'-CE-Phosphoramidite
- Cytidine,N-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-methyl-,3'-[2-cyanoethyl bis(1...
- Cytidine,N-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-methyl-,3'-[2-cyanoethyl bis(1-methylethyl)phosphoramidite] (
- N-[1-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxy-3-methoxyoxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
- (2R,3R,4R,5R)-5-(4-Benzamido-2-oxopyrimidin-1(2H)-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-methoxytetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite
- AK-54675
- ANW-64066
- CTK8C0083
- SureCN6928627
- N-[1-[5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphan
- 2'-O-Me-C(Bz) Phosphoramidite
- AKOS016003787
- MFCD00792624
- AC-32380
- E85510
- SCHEMBL6928627
- DTXSID00551648
- N-blocked-5/'-O-DMT-2/'-O-Me CED cytosine phosphoramidite
- N-{1-[(2R,3R,4R,5R)-5-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-4-({[bis(propan-2-yl)amino](2-cyanoethoxy)phosphanyl}oxy)-3-methoxyoxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide
- BP-40051
- PD157758
- N4-Bz-5'-O-DMTr- 2'-O-Me-cytidine-3'-CED-phosphoramidite
- N-Benzoyl-5'-O-[bis(4-methoxyphenyl)(phenyl)methyl]-3'-O-{(2-cyanoethoxy)[di(propan-2-yl)amino]phosphanyl}-2'-O-methylcytidine
- N4-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-O-methylcytidine-3'-(2-cyanoethyl diisopropylphosphoramidite)
- CS-0159224
- HY-138578
- 110764-78-8
- J-700068
- N-{1-[(2R,3R,4R,5R)-5-{[BIS(4-METHOXYPHENYL)(PHENYL)METHOXY]METHYL}-4-{[(2-CYANOETHOXY)(DIISOPROPYLAMINO)PHOSPHANYL]OXY}-3-METHOXYOXOLAN-2-YL]-2-OXOPYRIMIDIN-4-YL}BENZAMIDE
- MDL： MFCD00792624
- Inchi： 1S/C47H54N5O9P/c1-32(2)52(33(3)4)62(59-30-14-28-48)61-42-40(60-45(43(42)57-7)51-29-27-41(50-46(51)54)49-44(53)34-15-10-8-11-16-34)31-58-47(35-17-12-9-13-18-35,36-19-23-38(55-5)24-20-36)37-21-25-39(56-6)26-22-37/h8-13,15-27,29,32-33,40,42-43,45H,14,30-31H2,1-7H3,(H,49,50,53,54)/t40-,42-,43-,45-,62?/m1/s1
- InChI Key： JFFSFQRVIPPCBC-VKBHKTMGSA-N
- SMILES： P(N(C(C)C)C(C)C)(OCCC#N)O[C@@H]1[C@@H](COC(C2C=CC=CC=2)(C2C=CC(=CC=2)OC)C2C=CC(=CC=2)OC)O[C@H]([C@@H]1OC)N1C(N=C(C=C1)NC(C1C=CC=CC=1)=O)=O

Computed Properties

Exact Mass: 160.07504
Monoisotopic Mass: 863.36591531g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 62
Rotatable Bond Count: 20
Complexity: 1500
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 153
XLogP3: 6.4

Experimental Properties

Solubility: Insuluble (3.8E-5 g/L) (25 ºC),
PSA: 77.39

2'-O-Me-C(Bz) Phosphoramidite Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-138578-100mg	2'-O-Me-C(Bz) Phosphoramidite	110764-78-8	99.05%	100mg	￥100	2024-04-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O44980-1g	2'-OMe-Bz-C Phosphoramidite	110764-78-8		1g	¥5588.0	2021-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O929058-25mg	5'-O-DMT-N4-Benzoyl-2'-O-methylcytidine 3'-CE phosphoramidite	110764-78-8	98%	25mg	￥288.00	2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O929058-100mg	5'-O-DMT-N4-Benzoyl-2'-O-methylcytidine 3'-CE phosphoramidite	110764-78-8	98%	100mg	￥1,062.00	2022-09-28
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D5942-250MG	DMT-2'-O-methyl-rC(Bz) Phosphoramidite	110764-78-8	>98.0%(HPLC)	250mg	¥790.00	2024-04-18
ChemScence	CS-0159224-100mg	2'-O-Me-C(Bz) Phosphoramidite	110764-78-8	99.05%	100mg	$50.0	2022-04-28
TRC	N212185-1g	N4-Benzoyl-5'-O-DMT-2'-O-methylcytidine 3'-CE phosphoramidite	110764-78-8		1g	$ 225.00	2022-06-02
TRC	N212185-2.5g	N4-Benzoyl-5'-O-DMT-2'-O-methylcytidine 3'-CE phosphoramidite	110764-78-8		2.5g	$ 340.00	2022-06-02
TRC	N212185-5g	N4-Benzoyl-5'-O-DMT-2'-O-methylcytidine 3'-CE phosphoramidite	110764-78-8		5g	$ 735.00	2022-06-02
1PlusChem	1P0083TH-5g	2'-OMe-Bz-C Phosphoramidite	110764-78-8	95% (Drying loss 4%max)	5g	$177.00	2023-12-26